Cas no 121434-51-3 (Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• CAS No: 121434-51-3
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 94862
• PubChem ID: 53302122
• Update Time: 2025-04-18

Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• 5-Cyano-1-p-tolyl-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 5-cyano-1-(4-methylphenyl)pyrazole-3-carboxylate
• 5-Cyano-1-(4-methylphenyl)-1H-pyrazole-3-carboxylic acid ethyl ester
• DTXSID00693310
• Ethyl5-cyano-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• Ethyl 5-cyano-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
• AKOS015899649
• FT-0709667
• 121434-51-3

• Inchi： 1S/C14H13N3O2/c1-3-19-14(18)13-8-12(9-15)17(16-13)11-6-4-10(2)5-7-11/h4-8H,3H2,1-2H3
• InChI Key： YGDOFHPSPHFCFT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles